Cas no 123557-14-2 (Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]-)

• Product Name: Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]-
• CAS No: 123557-14-2
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 1215176
• PubChem ID: 14482255
• Update Time: 2025-04-20

Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-[(2-phenylethyl)amino]-
• 3-nitro-4-(2-phenylethylamino)benzoic acid
• AKOS000214195
• DTXSID80560834
• Oprea1_791091
• SR-01000575260-1
• 123557-14-2
• 3-Nitro-4-[(2-phenylethyl)amino]benzoic acid
• SR-01000575260

• Inchi： 1S/C15H14N2O4/c18-15(19)12-6-7-13(14(10-12)17(20)21)16-9-8-11-4-2-1-3-5-11/h1-7,10,16H,8-9H2,(H,18,19)
• InChI Key： ZNJZOJLDCSIRMQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.2Ų